Cas no 2411238-26-9 (5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene)

• Product Name: 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene
• CAS No: 2411238-26-9
• MF: C₉H₇FO₄S
• MW: 230.212885141373
• CID: 5357512
• Update Time: 2025-07-01

5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene Chemical and Physical Properties

Names and Identifiers

• 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene
• 3-oxo-2,3-dihydro-1H-inden-5-yl sulfurofluoridate
• Z3919189641

• Inchi： 1S/C9H7FO4S/c10-15(12,13)14-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5H,2,4H2
• InChI Key： NJHBDTIYLURTHH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC2=C(C=1)C(CC2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8

Additional information on 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene

Research Briefing on 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene (CAS: 2411238-26-9) in Chemical Biology and Pharmaceutical Applications

The compound 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene (CAS: 2411238-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyloxy and oxo-dihydroindene functional groups, has shown promising potential in various applications, including drug discovery, chemical probes, and covalent inhibitor development. Recent studies have highlighted its utility as a versatile intermediate for synthesizing bioactive molecules and its role in targeted covalent modification of proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the reactivity of 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene as a covalent warhead in kinase inhibitors. The compound's fluorosulfonyloxy group was found to selectively react with cysteine residues in the ATP-binding pocket of specific kinases, leading to irreversible inhibition. This property was leveraged to design potent and selective inhibitors for oncogenic kinases, demonstrating significant anti-proliferative effects in cancer cell lines. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further preclinical development.

Another recent investigation, detailed in ACS Chemical Biology, focused on the use of 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene as a chemical probe for studying protein-protein interactions. The researchers developed a library of derivatives to target specific protein interfaces, enabling the identification of novel binding sites and allosteric modulators. The study underscored the compound's adaptability for structure-activity relationship (SAR) studies, owing to its modular synthesis and tunable reactivity.

From a synthetic chemistry perspective, advancements in the scalable production of 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene have been reported in Organic Process Research & Development. A novel catalytic method using palladium-based catalysts was developed to achieve high yields and purity, addressing previous challenges in large-scale synthesis. This breakthrough is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 5-Fluorosulfonyloxy-3-oxo-1,2-dihydroindene (CAS: 2411238-26-9) represents a valuable tool in modern chemical biology and drug discovery. Its unique reactivity profile, combined with recent synthetic advancements, positions it as a key intermediate for developing next-generation therapeutics and probes. Future research directions may include expanding its applications to other target classes and optimizing its pharmacokinetic properties for in vivo studies.